![molecular formula C22H21ClN2O2 B2373702 N-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-2-phenyl-1-ethanamine CAS No. 861207-75-2](/img/structure/B2373702.png)
N-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-2-phenyl-1-ethanamine
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Description
N-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-2-phenyl-1-ethanamine is a useful research compound. Its molecular formula is C22H21ClN2O2 and its molecular weight is 380.87. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Polymerization
Research indicates that derivatives similar to N-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-2-phenyl-1-ethanamine, specifically imine compounds like 2-methoxy-N-(pyridin-2-yl)methylene ethanamine, are used in catalysis. For example, they have been utilized in the palladium(II) catalyzed methoxycarbonylation of olefins, which is a significant process in the production of esters from olefins (Zulu et al., 2020). Similarly, other derivatives have been used in nickel(II) complex catalyzed ethylene oligomerization, highlighting their potential in polymer production (Nyamato et al., 2016).
Structural Studies and Chemical Synthesis
These compounds also play a role in structural studies and chemical synthesis. For instance, their derivatives have been examined for their structural properties, including how they interact with metals and how this affects their reactivity and potential applications in synthesis (Kumah et al., 2019). The ability to manipulate the structure of these compounds allows for tailored applications in various chemical synthesis processes.
Material Science and Photophysical Properties
In material science, these compounds' derivatives have been explored for their effect on the optical and photophysical properties of materials. For example, modifying poly(thiophene)s with groups related to this compound can significantly enhance solid-state emission, which is important in the development of new materials for optoelectronic applications (Li et al., 2002).
Properties
IUPAC Name |
1-[4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl]-N-(2-phenylethyl)methanimine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN2O2/c1-26-21-13-18(14-24-12-11-17-5-3-2-4-6-17)7-9-20(21)27-16-19-8-10-22(23)25-15-19/h2-10,13-15H,11-12,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYLQARSNMBTOPT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NCCC2=CC=CC=C2)OCC3=CN=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.